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The table below summarizes the core antiviral activity and mechanism of action of HMTU as identified in

the primary research study [1] [2] [3].

Property Description

Compound Name 5-Hydroxymethyltubercidin (HMTU, also referred to as HUP1108)

| Antiviral Spectrum | Flaviviruses: Dengue virus (DENV), Zika virus, Yellow Fever virus [4].

Coronaviruses: SARS-CoV-2 [1]. | | Potency (EC₅₀) | Activity at submicromolar levels [1]. | | Cytotoxicity |

No significant cytotoxicity reported at effective concentrations [1]. | | Primary Mechanism of Action |

Inhibition of the viral RNA-dependent RNA polymerase (RdRp) [1] [4]. | | Key Experimental Findings |

1. Inhibits viral RNA replication [1]. 2. Specifically acts at the late stages of the SARS-CoV-2 infection cycle

[1]. 3. HMTU 5'-triphosphate directly inhibits RNA extension catalyzed by the SARS-CoV-2 RdRp [1]. |

Overview of Key Experimental Methodologies

While full step-by-step protocols are not provided in the published paper, the methodologies for the key

experiments are described as follows [1]:
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Antiviral Activity and Cytotoxicity Assays: Antiviral activity was assessed by measuring the

inhibition of viral infection (for DENV and SARS-CoV-2) in cell culture. Cytotoxicity was evaluated in
parallel using standard cell viability assays to determine the compound's selectivity index.

Viral Replication Analysis: The stage of action in the SARS-CoV-2 life cycle was determined using
time-of-addition assays. In these experiments, HMTU was added to infected cells at different time

points post-infection. Its specific effect on the late stage was inferred from the time point at which it
lost its inhibitory activity.

RNA-Dependent RNA Polymerase (RdRp) Inhibition: The direct inhibitory effect on the RdRp was
measured using an in vitro RNA extension assay. This experiment involved incubating the purified

SARS-CoV-2 RdRp (NSP12) with natural nucleotides and the triphosphate form of HMTU (HMTU-
TP), demonstrating that HMTU-TP acts as a chain terminator.

Mechanism of Action Workflow

The following diagram illustrates the proposed mechanism of action for HMTU's antiviral activity, based on

the findings from the research [1]:
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Research Status and Future Directions

The existing evidence positions HMTU as a promising lead compound, not a developed drug [1]. The

research highlights its potential for the development of broad-spectrum antiviral agents. Key points to note

include:

Patent Status: Researchers involved in the study have filed a patent for these compounds in Japan
[1].

Derivative of Tubercidin: HMTU is a derivative of the nucleoside antibiotic Tubercidin, which is
known for its broad biological activity but also significant cytotoxicity [4]. HMTU appears to be a

structural modification designed to retain potency while improving the safety profile.
Further Development: Significant research and development would be required to advance this

compound, including comprehensive animal studies, human clinical trials, and further optimization of
its pharmacological properties.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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